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CAS No.: 144693-57-2
Cat. No.: B121837
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. J

Executive Summary

1H-Pyrazole-3,5-dimethanamine (CAS 144693-57-2), frequently designated in coordination
chemistry literature as Hbampz or 3,5-bis(aminomethyl)pyrazole, represents a critical class of
compartmental ligands. Its structural uniqueness lies in its ability to bridge two metal centers
simultaneously through the pyrazolate diazine unit (

) and the pendant primary amine arms. This architecture facilitates the formation of planar,
binuclear metal complexes—particularly with Cu(ll), Ni(ll), and Co(ll)—that exhibit strong
magnetic exchange interactions (antiferromagnetic coupling).

Beyond its role as a ligand, this compound serves as a versatile building block in the synthesis
of Metal-Organic Frameworks (MOFs) and supramolecular assemblies, offering tunable pore
environments via the modification of the amine functionality. This guide provides a
comprehensive technical analysis of its synthesis, physicochemical properties, and application
in bioinorganic modeling.
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Chemical Identity & Physicochemical Properties[2]

[31{4][5]

Property

Specification

Chemical Name

1H-Pyrazole-3,5-dimethanamine

CAS Registry Number

144693-57-2

Synonyms

3,5-Bis(aminomethyl)pyrazole; Hbampz; 3,5-

Bis(aminomethyl)-1H-pyrazole

Molecular Formula

Molecular Weight 126.16 g/mol
Hygroscopic colorless plates or white solid (as
Appearance _
hydrochloride salt)
N Soluble in water, methanol, ethanol; sparingly
Solubility ]
soluble in non-polar solvents.
o Pyrazole NH is acidic (deprotonation yields
Acidity (pKa)

pyrazolate anion); Amine groups are basic.

Synthetic Routes & Optimization

The synthesis of 1H-Pyrazole-3,5-dimethanamine is non-trivial due to the high polarity and

reactivity of the amine groups. Direct amination of halides often leads to over-alkylation.

Therefore, the Gabriel Synthesis pathway is the industry standard for high-purity production,

ensuring primary amine selectivity.

Optimized Synthetic Pathway (Gabriel Protocol)

The following protocol synthesizes the dihydrochloride salt, which is more stable than the free

base.

Step 1: Chlorination of Diol Precursor

e Precursor: 3,5-bis(hydroxymethyl)pyrazole hydrochloride.
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e Reagent: Thionyl chloride (
).
e Procedure: Reflux the diol in excess

for 30 minutes. Remove excess
via vacuum distillation. Recrystallize from ethanol/ether.

e Yield: ~92% of 3,5-bis(chloromethyl)pyrazole hydrochloride.[1]
Step 2: Nucleophilic Substitution (Gabriel Reagent)
e Reagents: Potassium phthalimide (excess), dry DMF.

e Procedure: Heat the chloromethyl intermediate with potassium phthalimide in DMF at 120°C
for 3 hours.

e Workup: Pour into water, extract with chloroform. Wash with 0.1 M NaOH to remove
unreacted phthalimide. Dry over

Step 3: Hydrazinolysis (Deprotection)
» Reagent: Hydrazine hydrate (

), Ethanol.

o Procedure: Reflux the diphthalimide intermediate in ethanol with hydrazine hydrate. The
phthalylhydrazide byproduct precipitates. Acidify the filtrate with HCI to isolate the product as
the dihydrochloride salt.

Pathway Visualization

ary Amine
3,5-Bis(chloromethyl) Step 2: Gabriel Synthesis Diphthalimide Step 3: Hydrazinolysis S 1H-Pyrazole-3,5-
pyrazole HCI (K-Phthalimide, DMF, 120°C) Intermediate (N2H4, EtOH) dimethanamine (Hbampz)

3,5-Bis(hydroxymethyl) Step 1: Chlorinal tion 92% Yield
pyrazole HCI (SOCI2, Reflux)
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Figure 1: Optimized Gabriel Synthesis pathway for CAS 144693-57-2, ensuring prevention of
secondary amine formation.

Characterization Standards

To validate the identity of the synthesized compound, the following spectroscopic markers must
be observed. Data is based on the hydrochloride salt in DMSO-

Technique Signal/Parameter Assignment

NMR (DMSO- Methylene protons (
4.53 (s, 4H) )

) ) attached to amine.

Pyrazole ring proton (

6.40 (s, 1H)

).

Ammonium protons (
9.6 (br, 4H)

).

Matches
] Calc: C 36.35; H5.51; N

Elemental Analysis 17.02% (if hydrated/oxygenated

impurities present) or pure salt.

IR Spectroscopy ~3000-3400 Broad N-H stretching
(amine/ammonium).[2]

Self-Validating Protocol: If the singlet at

6.40 shifts significantly or splits, check for incomplete deprotection of the phthalimide or
asymmetry in the substitution (mono-substitution).

Coordination Chemistry & Applications
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The primary utility of 1H-Pyrazole-3,5-dimethanamine is its role as a binucleating ligand.
Upon deprotonation of the pyrazole NH, it becomes the bampz~ anion, which acts as a bridge
between two metal ions.

Binuclear Complex Formation

In the presence of Cu(ll) salts, Hbampz forms complexes of the type
(where X = Cl, Br).

o Bridging Mode: The pyrazolate group (

) bridges the two copper centers.

e Chelation: The pendant amino groups coordinate to the metals, completing a square-planar
or square-pyramidal geometry.

» Magnetic Properties: These complexes exhibit strong antiferromagnetic coupling (

) mediated by the pyrazolate bridge. This makes them excellent models for studying spin-
exchange mechanisms in metalloproteins.

Coordination Visualization
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Figure 2: Schematic of the coordination mode in

complexes. The pyrazolate bridge mediates magnetic exchange.

Safety, Handling, & Stability

+ Hazard Classification: As a primary amine, the compound is likely corrosive and an irritant.
¢ Handling:

o Wear nitrile gloves and safety goggles.

o Handle the free base under inert atmosphere (

or Ar) if possible, as it reacts with atmospheric

to form carbamates.
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o The hydrochloride salt is stable in air but hygroscopic; store in a desiccator.

Incompatibility: Avoid strong oxidizing agents and acid chlorides (unless derivatization is
intended).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Monograph: 1H-Pyrazole-3,5-dimethanamine
(CAS 144693-57-2)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121837/docs#technical-monograph-1h-pyrazole-3-5-
dimethanamine-cas-144693-57-2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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